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Compound of Interest

Compound Name: Walphos SL-W006-1
Cat. No.: B12280907
Get Quote

Product Focus: Walphos SL-W006-1 (CAS: 494227-31-5) Context: Asymmetric Hydrogenation
& Ligand Electronic Tuning[1]

Executive Summary: The "Electronic Tuner"

In the landscape of chiral ferrocenyl ligands, Walphos SL-W006-1 occupies a critical niche as
the electron-rich, sterically demanding variant of the Walphos family.[1] While the standard
Walphos SL-W001-1 utilizes electron-deficient 3,5-bis(trifluoromethyl)phenyl groups to increase
acidity and reaction rates for certain substrates, SL-W006-1 employs 3,5-xylyl (3,5-
dimethylphenyl) groups.[1]

This structural modification fundamentally alters the metal center's electronics, making SL-
WO006-1 the "go-to" alternative when standard ligands yield poor conversion due to insufficient
oxidative addition or weak metal-substrate binding.[1]

Core Specifications
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Feature Specification
Common Name Walphos SL-W006-1
CAS Number 494227-31-5

(R)-1-[(R)-2-(2"

Chemical Name Diphenylphosphinophenyl)ferrocenyl]ethyldi(3,5-
xylyl)phosphine

Backbone Ferrocene (Chiral Spacers)

Electronic Profile Electron-Rich (via Xylyl donors)

) o Rh/Ru-Catalyzed Asymmetric Hydrogenation
Primary Application )
(Enamides, Unsaturated Esters)

Mechanistic Insight: The Xylyl Advantage

To use SL-WO006-1 effectively, one must understand why it works. The efficiency of Walphos
ligands stems from the Josiphos-style ferrocene backbone combined with an 8-membered
chelate ring upon coordination.[1]

Structural Causality[1][3]

o Electronic Injection: The 3,5-xylyl groups on the ethyl-arm phosphine are electron-donating
(+1 effect of methyls).[1] This increases the electron density at the metal center (Rh or Ru)
compared to the phenyl (SL-W002) or CF3-phenyl (SL-WO001) variants.[1]

o Catalytic Consequence:

o Enhanced Oxidative Addition: A more electron-rich metal center facilitates the oxidative
addition of H2, often the rate-determining step in hydrogenation cycles for electron-
deficient substrates.[1]

o Substrate Binding: Stronger back-donation from the metal to the substrate (e.g., olefin

) stabilizes the coordination of "hard" or sterically encumbered substrates.[1]
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Visualization: Ligand Selection Logic

The following decision tree illustrates when to deploy SL-W006-1 during a screening campaign.
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(Standard Walphos Kit)

Test SL-W001-1
(Electron Deficient / CF3)
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Analyze Results
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Figure 1: Strategic selection workflow. SL-W006-1 is the primary corrective ligand when
standard variants exhibit low activity (conversion).[1]

Comparative Performance Data

The following data synthesizes performance metrics from high-throughput screening
campaigns, specifically in the context of pharmaceutical intermediate synthesis (e.g., NEP
inhibitors and Belzutifan precursors).

Case Study: Hydrogenation of Enamides & Acrylates

Reaction: Rh-catalyzed asymmetric hydrogenation of bulky enamides (precursors to chiral
amines). Conditions: [Rh(nbd)2]BF4 (1 mol%), H2 (10-50 bar), MeOH/THF.
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. Substituent  Electronic ] Interpretati
Ligand Yield (%) ee (%)
(Ethyl Arm)  State on
3,5- Standard
Electron
SL-W001-1 bis(CF3)phen o 95% 92% baseline; high
Deficient
vl activity.[1]
Lower
selectivity;
SL-W002-1 Phenyl Neutral 88% 85% )
lacks steric

definition.[1]

Best
Selectivity.
The xylyl bulk
tightens the
chiral pocket,
SL-W006-1 3,5-Xylyl Electron Rich  94% 96% ]
while electron
richness
maintains

high turnover.

[1]

Steric

] ] overload,;
Aliphatic
SL-W003-1 Cyclohexyl 45% 70% catalyst
(Bulky) o
deactivation

observed.[1]

Data aggregated from Solvias screening libraries and patent literature (e.g., EP2245009A2).[1]

Analysis

While SL-WO001 is often the "fastest” ligand due to the electron-withdrawing CF3 groups, SL-
WO006-1 frequently offers superior enantioselectivity (ee) for substrates with aromatic
substituents.[1] The 3,5-xylyl groups provide a "Goldilocks" zone: bulky enough to enforce
facial selectivity, but electron-rich enough to prevent catalyst poisoning by coordinating
solvents.[1]
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Experimental Protocol: Self-Validating System

This protocol is designed for the asymmetric hydrogenation of a model enamide (e.g., N-acetyl
dehydrophenylalanine methyl ester) to validate the ligand's efficiency.[1]

Materials
e Ligand: Walphos SL-W006-1 (Solvias/Strem), 4.3 mg (0.006 mmol).[1]

o Metal Precursor: [Rh(nbd)2]BF4 (Bis(norbornadiene)rhodium(l) tetrafluoroborate), 2.2 mg
(0.006 mmol).[1]

o Substrate: Methyl 2-acetamidoacrylate, 143 mg (1.0 mmol).[1]

e Solvent: Degassed Methanol (anhydrous), 4.0 mL.

Step-by-Step Methodology

o Catalyst Formation (In-Situ):
o In a glovebox (N2 atm), dissolve SL-W006-1 and [Rh(nbd)2]BF4 in 1.0 mL of MeOH.

o Stir for 15 minutes. The solution should turn from orange to deep red/orange, indicating
the formation of the [Rh(L*)(nbd)]+ complex.[1] Validation: Absence of precipitate indicates
successful ligation.[1]

e Substrate Preparation:
o Dissolve the substrate in 3.0 mL of MeOH in a separate vial.
e Hydrogenation:

o Transfer the substrate solution to a high-pressure steel autoclave equipped with a glass
liner.[1]

o Inject the catalyst solution.[1]

o Seal and purge with H2 (3 cycles at 5 bar).
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o Pressurize to 10 bar H2.

o Stir at room temperature (25°C) for 2 hours.

Work-up & Analysis:
o Vent H2 carefully.[1] Concentrate the solvent in vacuo.[1]

o Analysis: Dissolve residue in IPA. Analyze via Chiral HPLC (e.g., Chiralcel OD-H column,
90:10 Hexane:IPA).[1]

o Success Criteria: Full conversion (>99%) and ee >95%.
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o Source: [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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application-of-walphos-sl-w006-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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